Cas no 2229383-64-4 (1-(2-methylcyclopropyl)cyclopentylmethanamine)

• Product Name: 1-(2-methylcyclopropyl)cyclopentylmethanamine
• CAS No: 2229383-64-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5928596
• PubChem ID: 165651578
• Update Time: 2025-05-30

1-(2-methylcyclopropyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)cyclopentylmethanamine
• EN300-1746938
• [1-(2-methylcyclopropyl)cyclopentyl]methanamine
• 2229383-64-4

• Inchi： 1S/C10H19N/c1-8-6-9(8)10(7-11)4-2-3-5-10/h8-9H,2-7,11H2,1H3
• InChI Key： IBVYXGCKZBMZPL-UHFFFAOYSA-N
• SMILES： NCC1(CCCC1)C1CC1C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylcyclopropyl)cyclopentylmethanamine

Professional Introduction to Compound with CAS No. 2229383-64-4 and Product Name: 1-(2-methylcyclopropyl)cyclopentylmethanamine

The compound with the CAS number 2229383-64-4 and the product name 1-(2-methylcyclopropyl)cyclopentylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a 2-methylcyclopropyl substituent and a cyclopentylmethanamine core suggests a complex interplay of steric and electronic effects, which are crucial for understanding its biological activity and interaction with biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cycloalkyl and cycloalkenyl moieties. These structural motifs are often employed to enhance metabolic stability, improve solubility, and modulate binding affinity. The compound in question, 1-(2-methylcyclopropyl)cyclopentylmethanamine, exemplifies this trend by combining a cyclopentyl ring with a 2-methylcyclopropyl side chain. Such combinations have been investigated for their ability to influence pharmacokinetic properties, making them attractive candidates for further development.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The amine functionality at the cyclopentylmethane position provides a versatile handle for further chemical modifications, allowing chemists to explore diverse synthetic pathways. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are often required to identify lead compounds with desired therapeutic profiles.

Recent studies have highlighted the importance of 1-(2-methylcyclopropyl)cyclopentylmethanamine in the context of enzyme inhibition and receptor binding. Researchers have demonstrated that the steric bulk introduced by the 2-methylcyclopropyl group can significantly impact the binding affinity of small molecules to their targets. This observation has led to the development of novel strategies for designing drugs that exhibit high selectivity and potency. For instance, modifications to the side chain can be tailored to optimize interactions with specific amino acid residues in protein targets, thereby enhancing drug efficacy.

The compound's structural features also make it an interesting candidate for studying molecular recognition processes. The cyclopentyl ring provides a rigid scaffold that can be fine-tuned to interact with biological receptors in specific ways. Additionally, the presence of a methyl group at the 2-position of the cyclopropyl ring introduces conformational flexibility, which can be exploited to modulate binding properties. These characteristics make 1-(2-methylcyclopropyl)cyclopentylmethanamine a valuable tool for investigating how molecular structure influences biological activity.

In terms of synthetic methodologies, the preparation of 1-(2-methylcyclopropyl)cyclopentylmethanamine involves sophisticated organic transformations that highlight advancements in synthetic chemistry. The synthesis typically requires multi-step processes involving cyclization reactions, functional group interconversions, and protective group strategies. These synthetic routes not only showcase the ingenuity of modern organic chemistry but also provide insights into how complex molecules can be constructed with high precision.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Furthermore, its ability to interact with biological targets suggests that it could be employed in research tools designed to probe biochemical pathways and mechanisms. This versatility underscores the importance of investing in fundamental research that explores novel molecular architectures.

As our understanding of molecular interactions continues to evolve, compounds like 1-(2-methylcyclopropyl)cyclopentylmethanamine will play an increasingly critical role in advancing scientific knowledge and technological innovation. The integration of computational modeling, high-throughput screening, and machine learning techniques is particularly relevant here, as these tools can accelerate the discovery and optimization process. By leveraging these technologies alongside traditional experimental approaches, researchers can more efficiently identify promising candidates for further development.

In conclusion, 1-(2-methylcyclopropyl)cyclopentylmethanamine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential as a building block for more complex molecules, make it an exciting subject for further investigation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in shaping the future of drug discovery and biochemical research.